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Compound of Interest

Compound Name: VO-Ohpic trihydrate

Cat. No.: B10780595

For Researchers, Scientists, and Drug Development
Professionals

VO-Ohpic trihydrate is a potent and specific, cell-permeable inhibitor of the phosphatase and
tensin homolog (PTEN), a critical tumor suppressor protein.[1][2][3] These application notes
provide detailed protocols for in vitro assays to characterize the activity and cellular effects of
this vanadium-based compound.

Mechanism of Action

VO-Ohpic trihydrate functions as a non-competitive inhibitor of PTEN's lipid phosphatase
activity.[4][5] PTEN is a key negative regulator of the PI3K/Akt signaling pathway. By
dephosphorylating phosphatidylinositol (3,4,5)-trisphosphate (PIP3) to phosphatidylinositol
(4,5)-bisphosphate (PIP2), PTEN directly counteracts the activity of phosphoinositide 3-kinase
(PI13K).[5] Inhibition of PTEN by VO-Ohpic trihydrate leads to an accumulation of PIP3,
resulting in the subsequent activation of downstream effectors such as Akt and mTOR.[1][6][7]
This activation influences a variety of cellular processes including cell growth, proliferation, and
survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for VO-Ohpic
Trihydrate In Vitro Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10780595#vo-ohpic-trihydrate-in-vitro-assay-
protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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